Cas no 1858255-18-1 ([3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone)

• Product Name: [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone
• CAS No: 1858255-18-1
• MF: C₁₇H₂₂O₃
• MW: 274.354785442352
• MDL: MFCD29034985
• CID: 4709245
• Update Time: 2025-08-04

[3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone
• methanone, [3-(phenylmethoxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)-

• MDL： MFCD29034985
• Inchi： 1S/C17H22O3/c18-17(14-6-8-19-9-7-14)15-10-16(11-15)20-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2
• InChI Key： HJBCKXKSDFIHLP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(C(C2CCOCC2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Topological Polar Surface Area: 35.5

Additional information on [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone

[3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone and CAS No. 1858255-18-1: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Pharmaceutical Research

[3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone is a complex organic compound with a unique molecular architecture that has garnered significant attention in the field of pharmaceutical chemistry. This compound, with the CAS number 1858255-18-1, represents a novel class of heterocyclic derivatives that exhibit potential therapeutic applications in the treatment of various diseases. The structural complexity of this molecule, characterized by the presence of a cyclobutyl ring fused with a tetrahydro-2H-pyran-4-yl group, makes it a valuable candidate for drug discovery and development.

Recent studies have highlighted the importance of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone in the design of bioactive molecules. The benzyloxy substituent on the cyclobutyl ring contributes to the molecule's hydrophobicity, which is crucial for its interaction with biological targets. This structural feature also enhances the molecule's stability in aqueous environments, a critical property for pharmaceutical formulations. The tetrahydro-2H-pyran-4-yl moiety, on the other hand, introduces additional functional groups that can participate in hydrogen bonding and other intermolecular interactions, thereby modulating the compound's biological activity.

The synthesis of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone typically involves multi-step organic reactions, including the formation of the cyclobutyl ring and the incorporation of the tetrahydro-2H-pyran-4-yl group. Advanced synthetic methods, such as catalytic cross-coupling reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies are essential for the development of this compound as a potential therapeutic agent, as they ensure the production of the desired stereochemistry, which is often critical for biological activity.

Recent research has focused on the pharmacological properties of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone. Studies published in 2023 have demonstrated its potential as an anti-inflammatory agent, with in vitro experiments showing significant inhibition of pro-inflammatory cytokines. The benzyloxy group is believed to play a key role in this activity by interacting with specific protein targets involved in the inflammatory response. Additionally, the tetrahydro-2H-pyran-4-yl moiety may contribute to the molecule's ability to modulate immune cell function, further enhancing its therapeutic potential.

Another area of interest is the application of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone in the treatment of neurodegenerative diseases. Preliminary studies suggest that this compound may have neuroprotective effects, potentially by reducing oxidative stress and promoting neuronal survival. The cyclobutyl ring is thought to stabilize the molecule in the cellular environment, while the tetrahydro-2H-pyran-4-yl group may facilitate interactions with neurotransmitter receptors. These findings underscore the importance of further research into the therapeutic applications of this compound.

The structural features of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone also make it a promising candidate for the development of new drugs targeting metabolic disorders. The benzyloxy substituent may enhance the molecule's ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders. The tetrahydro-2H-pyran-4-yl group, with its ability to form hydrogen bonds, may also contribute to the molecule's interaction with enzymes involved in metabolic pathways. These properties highlight the versatility of this compound in pharmaceutical research.

Recent advancements in computational chemistry have provided new insights into the molecular mechanisms underlying the biological activity of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone. Molecular docking studies have identified potential protein targets, including enzymes and receptors associated with inflammatory and neurodegenerative processes. These computational models have been instrumental in guiding the design of more effective derivatives of this compound, optimizing its pharmacological profile for specific therapeutic applications.

The synthesis and characterization of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone have also benefited from advances in analytical techniques. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been used to confirm the molecular structure of this compound, ensuring the accuracy of synthetic methods and the purity of the final product. These analytical tools are essential for the development of this compound as a pharmaceutical agent, as they enable the precise determination of its chemical properties and potential interactions with biological systems.

In conclusion, [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular architecture, characterized by the presence of a cyclobutyl ring and a tetrahydro-2H-pyran-4-yl group, offers promising therapeutic applications in the treatment of inflammatory, neurodegenerative, and metabolic disorders. The synthesis of this compound, along with its characterization and pharmacological evaluation, highlights the importance of interdisciplinary research in drug discovery and development. As research in this area continues to evolve, the potential of [3-(Benzyloxy)cyclobutyl](tetrahydro-2H-pyran-4-yl)methanone as a therapeutic agent is likely to expand, offering new opportunities for the treatment of a wide range of diseases.